- A Mitochondria-Targeted Cryptocyanine-Based Photothermogenic Photosensitizer, Journal of the American Chemical Society, 2017, 139(29), 9972-9978
Cas no 89996-00-9 (Phosphonium, (2-aminoethyl)triphenyl-, bromide)
89996-00-9 structure
Product Name:Phosphonium, (2-aminoethyl)triphenyl-, bromide
CAS No:89996-00-9
MF:C20H21BrNP
MW:386.265205144882
MDL:MFCD30470356
CID:583760
PubChem ID:19084669
Update Time:2024-10-26
Phosphonium, (2-aminoethyl)triphenyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium, (2-aminoethyl)triphenyl-, bromide
- 2-aminoethyl(triphenyl)phosphanium,bromide
- (2-Aminoethyl)triphenylphosphonium Bromide
- SY226338
- (2-Aminoethyl)(triphenyl)phosphanium bromide
- Phosphonium, (2-aminoethyl)triphenyl-, bromide (9CI)
- AC7174
- SCHEMBL110255
- DTXSID30597918
- (2-Aminoethyl)triphenylphosphoniumBromide
- LCZC2122
- MFCD30470356
- 89996-00-9
- CS-0459907
- (2-aminoethyl)triphenylphosphanium bromide
- 2-aminoethyl(triphenyl)phosphanium;bromide
-
- MDL: MFCD30470356
- Inchi: 1S/C20H21NP.BrH/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;/h1-15H,16-17,21H2;1H/q+1;/p-1
- InChI Key: IEDLFWPVJJOQLZ-UHFFFAOYSA-M
- SMILES: [Br-].NCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 385.05950g/mol
- Monoisotopic Mass: 385.05950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
Phosphonium, (2-aminoethyl)triphenyl-, bromide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Phosphonium, (2-aminoethyl)triphenyl-, bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB533366-250 mg |
(2-Aminoethyl)triphenylphosphonium bromide, 95%; . |
89996-00-9 | 95% | 250MG |
€181.80 | 2023-03-31 | |
| abcr | AB533366-1 g |
(2-Aminoethyl)triphenylphosphonium bromide, 95%; . |
89996-00-9 | 95% | 1g |
€262.30 | 2023-03-31 | |
| abcr | AB533366-5 g |
(2-Aminoethyl)triphenylphosphonium bromide, 95%; . |
89996-00-9 | 95% | 5g |
€616.50 | 2023-03-31 | |
| abcr | AB533366-10 g |
(2-Aminoethyl)triphenylphosphonium bromide, 95%; . |
89996-00-9 | 95% | 10g |
€1,011.00 | 2023-03-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14675-25g |
(2-Aminoethyl)triphenylphosphonium bromide |
89996-00-9 | 97% | 25g |
¥18009.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14675-250mg |
(2-Aminoethyl)triphenylphosphonium bromide |
89996-00-9 | 97% | 250mg |
¥979.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14675-1g |
(2-Aminoethyl)triphenylphosphonium bromide |
89996-00-9 | 97% | 1g |
¥1629.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14675-5g |
(2-Aminoethyl)triphenylphosphonium bromide |
89996-00-9 | 97% | 5g |
¥4359.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y14675-10g |
(2-Aminoethyl)triphenylphosphonium bromide |
89996-00-9 | 97% | 10g |
¥7429.0 | 2024-07-18 | |
| ZHUO CAI SHENG WU | LCZC2122-5g |
(2-aminoethyl)triphenylphosphonium bromide |
89996-00-9 | 95% | 5g |
$467.00 | 2021-09-16 |
Phosphonium, (2-aminoethyl)triphenyl-, bromide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile ; 24 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Toluene ; 24 h, reflux; cooled
1.2 Reagents: Triethylamine ; 4 h
1.2 Reagents: Triethylamine ; 4 h
Reference
- Functionalized phosphonium-based ionic liquids as efficient catalysts for the synthesis of cyclic carbonate from epoxides and carbon dioxide, Applied Catalysis, 2014, 470, 183-188
Production Method 3
Reaction Conditions
1.1 Solvents: Acetonitrile
1.2 Reagents: Potassium carbonate Solvents: Water
1.2 Reagents: Potassium carbonate Solvents: Water
Reference
- Stereochemistry of the Wittig reaction. Effect of nucleophilic groups in the phosphonium ylide, Journal of the American Chemical Society, 1985, 107(1), 217-26
Production Method 4
Reaction Conditions
1.1 Solvents: Acetonitrile ; 24 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11
Reference
- Hierarchical Targeted Delivery of Lonidamine and Camptothecin Based on the Ultra-Rapid pH/GSH Response Nanoparticles for Synergistic Chemotherapy, ACS Applied Bio Materials, 2020, 3(11), 7382-7387
Production Method 5
Reaction Conditions
1.1 Solvents: Acetonitrile ; 15 h, 110 °C
Reference
- Photoactive NO hybrids with pseudo-zero-order release kinetics for antimicrobial applications, Organic & Biomolecular Chemistry, 2020, 18(28), 5473-5480
Production Method 6
Reaction Conditions
1.1 Solvents: Acetonitrile ; overnight, reflux
1.2 Reagents: Potassium carbonate Solvents: Water ; pH 11
1.2 Reagents: Potassium carbonate Solvents: Water ; pH 11
Reference
- Mitochondrial-Targeting MET Kinase Inhibitor Kills Erlotinib-Resistant Lung Cancer Cells, ACS Medicinal Chemistry Letters, 2016, 7(8), 807-812
Production Method 7
Reaction Conditions
1.1 Reagents: Bromine atom Solvents: Toluene
Reference
- Synthesis of Condensed Pyrimidines as Potential Antiviral Compounds, 1994, , ,
Phosphonium, (2-aminoethyl)triphenyl-, bromide Raw materials
Phosphonium, (2-aminoethyl)triphenyl-, bromide Preparation Products
Phosphonium, (2-aminoethyl)triphenyl-, bromide Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
89996-00-9 (Phosphonium, (2-aminoethyl)triphenyl-, bromide) Related Products
- 1530-32-1(Ethyltriphenylphosphonium bromide)
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- 89207-39-6(Phosphonium, [2-(dimethylamino)ethyl]triphenyl-)
- 29679-67-2(Ethanamine,2-(diphenylphosphino)-N,N-dimethyl-)
- 1560-55-0(Ethyl-2,2,2-d3-triphenylphosphonium Bromide)
- 89996-01-0(Phosphonium, (3-aminopropyl)triphenyl-, bromide)
- 4848-43-5(2-(Diphenylphosphino)ethylamine)
- 875477-12-6((Ethyl-d5)triphenylphosphonium Bromide)
- 7628-15-1(Triethylamine, 2,2'-bis(diphenylphosphino)-)
- 506417-41-0(Dichlorobis(2-(diphenylphosphino)ethylamine)ruthenium(II))
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